N-(3-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]acetamide
Overview
Description
N-(3-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]acetamide, also known as Trazodone, is a psychoactive compound that belongs to the class of serotonin receptor antagonists and reuptake inhibitors (SARIs). Trazodone is primarily used as an antidepressant and is also used to treat anxiety and insomnia.
Scientific Research Applications
Neuropharmacology and Serotonin Receptor Modulation
- 1-(3-Chlorophenyl)piperazine (mCPP) is a well-known serotonin receptor agonist and antagonist. It interacts with multiple serotonin receptor subtypes, including 5-HT1A, 5-HT2A, and 5-HT2C receptors. Researchers study its effects on mood regulation, anxiety, and cognition. Additionally, mCPP’s role in serotonin syndrome and its potential as a diagnostic tool are areas of interest .
Psychopharmacology and Behavioral Studies
- mCPP has been investigated for its psychotropic effects. It induces anxiety, panic attacks, and altered perception in humans. Researchers use it as a model compound to study anxiety disorders and panic disorder. Its impact on behavior, neurotransmitter systems, and receptor interactions provides valuable insights into mental health .
Analytical Chemistry and HPLC Analysis
- Analytical chemists employ 1-(3-chlorophenyl)piperazine as an analytical reference standard. It can be analyzed using reverse-phase high-performance liquid chromatography (HPLC). The mobile phase typically contains acetonitrile, water, and phosphoric acid (or formic acid for mass spectrometry compatibility). This method allows precise quantification and identification of the compound .
Drug Metabolism and Pharmacokinetics Studies
- Researchers explore the metabolism and pharmacokinetics of mCPP. It serves as a substrate for cytochrome P450 enzymes, leading to various metabolites. Understanding its clearance, distribution, and excretion aids in drug development and safety assessments .
Toxicology and Adverse Effects
- Investigating mCPP’s toxicological profile is crucial. It can cause adverse effects such as nausea, vomiting, and cardiovascular disturbances. Researchers study its toxicity mechanisms and potential interactions with other drugs .
Receptor Binding Assays and Radioligand Studies
- Radiolabeled mCPP is used in receptor binding assays to investigate serotonin receptor binding sites. These studies provide valuable data on receptor affinity, selectivity, and distribution in the central nervous system .
Mechanism of Action
- One study investigated the complexation of a related haloalkane, 1-(3-chlorophenyl)-4-(3-chloropropyl)-piperazinium (PZ+) , with symmetrical α,α′,δ,δ′-tetramethyl-cucurbit[6]uril (TMeQ[6]) . In this case, the chloropropyl group of PZ+ resided within the cavity of TMeQ[6], forming a stable inclusion complex .
Target of Action
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[4-(3-chlorophenyl)piperazin-1-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2N3O/c19-14-3-1-5-16(11-14)21-18(24)13-22-7-9-23(10-8-22)17-6-2-4-15(20)12-17/h1-6,11-12H,7-10,13H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTCRHQARRNMWJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC(=CC=C2)Cl)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201252795 | |
Record name | N,4-Bis(3-chlorophenyl)-1-piperazineacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201252795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303091-52-3 | |
Record name | N,4-Bis(3-chlorophenyl)-1-piperazineacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303091-52-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,4-Bis(3-chlorophenyl)-1-piperazineacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201252795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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